Cas no 1035805-54-9 (5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one)
1035805-54-9 structure
Product Name:5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one
CAS No:1035805-54-9
MF:C9H8FNO
MW:165.164325714111
CID:1097046
PubChem ID:17792875
Update Time:2025-04-20
5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one
- 5-fluoro-3-methylindolin-2-one
- 5-fluoro-3-methyl-1,3-dihydroindol-2-one
- 2H-Indol-2-one, 5-fluoro-1,3-dihydro-3-Methyl-
- CCNOCDCDYUDYCD-UHFFFAOYSA-N
- SCHEMBL2263637
- 5-fluoro-3-methyl-1,3-dihydro-indol-2-one
- DB-059024
- A18034
- 1035805-54-9
-
- MDL: MFCD12924332
- Inchi: 1S/C9H8FNO/c1-5-7-4-6(10)2-3-8(7)11-9(5)12/h2-5H,1H3,(H,11,12)
- InChI Key: CCNOCDCDYUDYCD-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(C)C(N2)=O
Computed Properties
- Exact Mass: 165.058992041g/mol
- Monoisotopic Mass: 165.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.1Ų
5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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